Cas no 147011-39-0 (1-Acetyl-N-benzylcyclopropanecarboxamide)

• Product Name: 1-Acetyl-N-benzylcyclopropanecarboxamide
• CAS No: 147011-39-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD24551499
• CID: 850432
• PubChem ID: 11390315
• Update Time: 2025-10-28

1-Acetyl-N-benzylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-N-benzylcyclopropanecarboxamide
• 1-acetyl-N-benzylcyclopropane-1-carboxamide
• CyclopropanecarboxaMide, 1-acetyl-N-(phenylMethyl)-
• LS40994
• D72070
• CS-0045679
• AKOS022173492
• SCHEMBL9551686
• 147011-39-0
• DB-407540
• XFA01139
• AS-68922
• DTXSID50464390

• MDL： MFCD24551499
• Inchi： 1S/C13H15NO2/c1-10(15)13(7-8-13)12(16)14-9-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,14,16)
• InChI Key： LPBGWBQVWDCUHX-UHFFFAOYSA-N
• SMILES： O=C(C1(C(C)=O)CC1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1.2

Experimental Properties

• PSA: 46.17

1-Acetyl-N-benzylcyclopropanecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives